2,5-Dichlorophenyl 5-chloro-2-methoxybenzenesulfonate
2,5-Dichlorophenyl 5-chloro-2-methoxybenzenesulfonate
Brand Name:
Vulcanchem
CAS No.:
500015-57-6
VCID:
VC0486250
InChI:
InChI=1S/C13H9Cl3O4S/c1-19-11-5-3-9(15)7-13(11)21(17,18)20-12-6-8(14)2-4-10(12)16/h2-7H,1H3
SMILES:
COC1=C(C=C(C=C1)Cl)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl
Molecular Formula:
C13H9Cl3O4S
Molecular Weight:
367.6g/mol
2,5-Dichlorophenyl 5-chloro-2-methoxybenzenesulfonate
CAS No.: 500015-57-6
Main Products
VCID: VC0486250
Molecular Formula: C13H9Cl3O4S
Molecular Weight: 367.6g/mol
CAS No. | 500015-57-6 |
---|---|
Product Name | 2,5-Dichlorophenyl 5-chloro-2-methoxybenzenesulfonate |
Molecular Formula | C13H9Cl3O4S |
Molecular Weight | 367.6g/mol |
IUPAC Name | (2,5-dichlorophenyl) 5-chloro-2-methoxybenzenesulfonate |
Standard InChI | InChI=1S/C13H9Cl3O4S/c1-19-11-5-3-9(15)7-13(11)21(17,18)20-12-6-8(14)2-4-10(12)16/h2-7H,1H3 |
Standard InChIKey | UBDKYTWDGWGOEE-UHFFFAOYSA-N |
SMILES | COC1=C(C=C(C=C1)Cl)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl |
Canonical SMILES | COC1=C(C=C(C=C1)Cl)S(=O)(=O)OC2=C(C=CC(=C2)Cl)Cl |
PubChem Compound | 1818571 |
Last Modified | Nov 11 2021 |
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